Dimethyl thio-toluene diamine
Overview
Description
Dimethyl thio-toluene diamine is a useful research compound. Its molecular formula is C9H14N2S2 and its molecular weight is 214.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dimethyl thio-toluene diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dimethyl thio-toluene diamine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
DMTDA has been used in the synthesis of toluene diisocyanate (TDI), an important chemical in the production of polyurethanes. A study demonstrated the catalytic synthesis of TDI starting from dimethyl carbonate, where DMTDA was a key intermediate. The synthesis process involved two steps, with the first step achieving a yield of 53.5% and the second step a yield of 92.6% under specific conditions (Wang et al., 2001).
In the field of construction materials, DMTDA microcapsules were synthesized and used for self-healing cement paste. These microcapsules enabled crack closure and recovery of mechanical properties in cement, contributing to longer service times in engineering applications (Sun et al., 2021).
Another application involves the direct synthesis of Dimethyl toluene-2,4-dicarbamate (TDC) from 2,4-toluene diamine (TDA), urea, and methanol, overcoming drawbacks of other technological routes to TDC. This synthesis was found to be endothermic and spontaneous beyond 413.8 K, with a high TDA conversion rate (Zhao et al., 2011).
DMTDA is also used in the methoxycarbonylation of aromatic diamines, as seen in the synthesis of dimethyltoluene-2,4-dicarbamate from 2,4-toluene diamine using a zinc acetate catalyst. This process achieved a high yield under specific conditions, demonstrating its efficiency in chemical synthesis (Baba et al., 2005).
Additionally, DMTDA has been used in studies exploring the fluorescence spectra of toluene–amine and toluene–diamine systems, contributing to our understanding of molecular interactions in these compounds (Yamamoto & Sumida, 2002).
properties
IUPAC Name |
4-methyl-2,6-bis(methylsulfanyl)benzene-1,3-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2S2/c1-5-4-6(12-2)8(11)9(13-3)7(5)10/h4H,10-11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOFIWCXMXPVSAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1N)SC)N)SC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80888803 |
Source
|
| Record name | 1,3-Benzenediamine, 4-methyl-2,6-bis(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80888803 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl thio-toluene diamine | |
CAS RN |
102093-68-5 |
Source
|
| Record name | 4-Methyl-2,6-bis(methylthio)-1,3-benzenediamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=102093-68-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Benzenediamine, 4-methyl-2,6-bis(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80888803 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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